4-(furan-2-carbonyl)-3-hydroxy-5-(4-isopropoxyphenyl)-1-(pyridin-3-ylmethyl)-1H-pyrrol-2(5H)-one

• IUPAC Name: 3-(furan-2-carbonyl)-4-hydroxy-2-(4-propan-2-yloxyphenyl)-1-(pyridin-3-ylmethyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C24H22N2O5/c1-15(2)31-18-9-7-17(8-10-18)21-20(22(27)19-6-4-12-30-19)23(28)24(29)26(21)14-16-5-3-11-25-13-16/h3-13,15,21,28H,14H2,1-2H3
• InChI Key: NFPJVFULVVBNGA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C2C(=C(C(=O)N2CC3=CN=CC=C3)O)C(=O)C4=CC=CO4
• Molecular Formula: C24H22N2O5
• Molecular Weight: 418.4 g/mol

Description

4-(furan-2-carbonyl)-3-hydroxy-5-(4-isopropoxyphenyl)-1-(pyridin-3-ylmethyl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C24H22N2O5 and its molecular weight is 418.449. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research has focused on synthesizing and characterizing pyrrole derivatives due to their potential in various applications. For instance, Singh et al. (2014) synthesized a pyrrole chalcone derivative and characterized it using spectroscopic analyses, including FT-IR, NMR, and UV-visible, along with quantum chemical calculations. This study provides insights into the structural and electronic properties of pyrrole derivatives, highlighting their potential in forming heterocyclic compounds through nucleophilic attacks (Singh, Rawat, & Sahu, 2014).

Reactivity and Potential Applications

The reactivity of pyrrole derivatives towards various reagents has been explored to synthesize a range of heterocyclic compounds. Gein and Mar'yasov (2015) investigated the condensation reactions of pyrrole derivatives to afford compounds like pyrrolo[3,4-c]pyrazol-6-ones and 3-phenylhydrazones, demonstrating the versatile reactivity of such compounds in creating pharmacologically relevant structures (Gein & Mar'yasov, 2015).